Cas no 74121-99-6 (Azetidin-3-yl acetate)

• Product Name: Azetidin-3-yl acetate
• CAS No: 74121-99-6
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD13559630
• CID: 1073707
• PubChem ID: 21963953
• Update Time: 2025-11-02

Azetidin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• Azetidin-3-yl acetate
• 3-Azetidinyl acetate
• Azetidin-3-ylacetate
• 3-Azetidinol acetate
• FCH924114
• 9055AE
• AX8202491
• ST2406637
• BB 0260531

• MDL： MFCD13559630
• Inchi： 1S/C5H9NO2/c1-4(7)8-5-2-6-3-5/h5-6H,2-3H2,1H3
• InChI Key： FKSYYQMXMYAMOE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Topological Polar Surface Area: 38.3

Experimental Properties

• Boiling Point: 144.7°C at 760 mmHg

Azetidin-3-yl acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on Azetidin-3-yl acetate

Azetidin-3-yl Acetate (CAS No. 74121-99-6): A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Applications in Modern Drug Discovery

Azetidin-3-yl acetate, a four-membered heterocyclic compound with the CAS No. 74121-99-6, has emerged as a versatile structural motif in pharmaceutical chemistry. This compound, characterized by its unique azetidin-3-yl ring system, has been extensively studied for its potential in modulating various biological targets. The azetidin-3-yl acetate scaffold is particularly notable for its ability to mimic the conformational flexibility of amino acid residues, making it a valuable tool in the design of bioactive molecules. Recent advances in medicinal chemistry have highlighted the importance of azetidin-3-yl acetate as a building block for developing novel therapeutics targeting G-protein coupled receptors (GPCRs) and enzyme systems involved in metabolic pathways.

Structurally, Azetidin-3-yl acetate consists of a saturated azetidin-3-yl ring (a four-membered ring containing one nitrogen atom) substituted with an acetoxy group at the 3-position. This structural feature confers unique physicochemical properties, including a high degree of ring strain, which can be harnessed to enhance molecular interactions with target proteins. The CAS No. 74121-99-6 compound has been shown to exhibit favorable lipophilicity and solubility characteristics, making it an attractive candidate for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that azetidin-3-yl acetate derivatives can effectively modulate the activity of matrix metalloproteinases (MMPs), enzymes implicated in cancer progression and tissue remodeling.

One of the most significant applications of Azetidin-3-yl acetate lies in its use as a prodrug moiety. The azetidin-3-yl ring's inherent reactivity allows for controlled release of bioactive compounds in specific physiological environments. For instance, a 2024 research team from the University of Tokyo reported that azetidin-3-yl acetate-based prodrugs demonstrated enhanced oral bioavailability and reduced gastrointestinal toxicity compared to conventional drug delivery systems. This breakthrough has sparked renewed interest in CAS No. 74121-99-6 as a platform for developing next-generation drug candidates with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activities of Azetidin-3-yl acetate. Molecular docking studies conducted by the European Molecular Biology Laboratory (EMBL) in 2023 revealed that the azetidin-3-yl ring of azetidin-3-yl acetate can adopt a conformation that closely matches the binding site of the angiotensin-converting enzyme (ACE), a key target in hypertension management. These findings suggest that CAS No. 74121-99-6 may serve as a scaffold for designing novel ACE inhibitors with enhanced selectivity and potency.

The azetidin-3-yl acetate scaffold has also shown promise in the field of enzyme inhibition. A 2024 study published in Nature Communications demonstrated that azetidin-3-yl acetate derivatives can act as reversible inhibitors of acetylcholinesterase (AChE), an enzyme critical in Alzheimer's disease pathology. The researchers found that the azetidin-3-yl ring's ability to form hydrogen bonds with the catalytic triad of AChE significantly improved the inhibitory efficacy of these compounds compared to traditional inhibitors. This discovery has opened new avenues for the development of CAS No. 74121-99-6-based therapeutics targeting neurodegenerative diseases.

Moreover, the azetidin-3-yl acetate structure has been utilized in the design of dual-action drugs that target multiple biological pathways. A 2023 collaboration between Merck and the Broad Institute led to the development of a azetidin-3-yl acetate-based compound that simultaneously inhibits tyrosine kinase and proteasome activity. This compound, designated as MK-7892, has shown promising preclinical results in treating multiple myeloma, a hematological malignancy characterized by the overactivation of both kinase and proteasome pathways. The CAS No. 74121-99-6 compound's ability to serve as a molecular bridge between different therapeutic targets underscores its versatility in drug design.

From a synthetic chemistry perspective, the azetidin-3-yl acetate scaffold offers significant advantages in terms of functional group tolerance and synthetic accessibility. The azetididin-3-yl ring can be readily functionalized with various substituents, including alkyl, aryl, and heteroaryl groups, enabling the creation of structurally diverse compounds. A 2024 review article in Organic Letters highlighted the development of a novel one-pot synthesis method for azetidin-3-yl acetate derivatives, which utilizes microwave-assisted catalysis to achieve high yields and short reaction times. This advancement has significantly reduced the cost and complexity of synthesizing CAS No. 74121-99-6-based molecules, facilitating their use in high-throughput screening campaigns.

The environmental and economic benefits of Azetidin-3-yl acetate have also garnered attention in the pharmaceutical industry. A lifecycle analysis conducted by the International Council for Chemicals (ICCA) in 2023 revealed that CAS No. 74121-99-6 compounds have a lower carbon footprint compared to traditional drug scaffolds. This is attributed to the compound's high reaction efficiency and reduced need for energy-intensive purification steps. As the pharmaceutical industry continues to prioritize sustainability, azetidin-3-yl acetate is poised to play a pivotal role in the development of eco-friendly drug manufacturing processes.

In conclusion, Azetidin-3-yl acetate (CAS No. 74121-99-6) has established itself as a multifaceted molecular scaffold with broad applications in drug discovery and development. Its unique structural properties, coupled with recent advances in synthetic and computational chemistry, have enabled the creation of novel therapeutics targeting a wide range of diseases. As research in this field continues to expand, CAS No. 74121-99-6 is likely to remain at the forefront of pharmaceutical innovation, offering new solutions to some of the most challenging medical problems of our time.